4-[(2-Formylphenoxy)methyl]benzoic acid

• IUPAC Name: 4-[(2-formylphenoxy)methyl]benzoic acid
• InChI: InChI=1S/C15H12O4/c16-9-13-3-1-2-4-14(13)19-10-11-5-7-12(8-6-11)15(17)18/h1-9H,10H2,(H,17,18)
• InChI Key: HAMHSPLHZAFUHD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=O)OCC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C15H12O4
• Molecular Weight: 256.25 g/mol
• CAS No.: 338994-68-6

Description

“4-[(2-Formylphenoxy)methyl]benzoic acid” is a chemical compound with the CAS Number: 338994-68-6. It has a molecular weight of 256.26 and its linear formula is C15H12O4.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the linear formula C15H12O4. The molecular weight of this compound is 256.26.

Physical and Chemical Properties Analysis

“this compound” is a solid at room temperature. It should be stored in an inert atmosphere at room temperature.

Scientific Research Applications

Liquid Crystal Intermediates

• Synthesis of Liquid Crystal Intermediates : A study by Dou Qing (2000) discusses the synthesis of n-alkoxybiphenyl 4′ carbonyloxy benzoic acid, an intermediate of many ferroelectric and antiferroelectric liquid crystals. This synthesis process involves methylation, acylation, haloform reaction, demethlation, alkylation condensation, and reduction.

Synthesis Methods

• Alternative Synthesis Approaches : In 2019, Lomov D. developed alternative approaches for synthesizing 2-methoxy-4-(methylsulfanyl)benzoic acid, an intermediate in the preparation of cardiotonic drugs Sulmazole and Isomazole. This research used readily available starting materials and achieved total yields of 17% and 37% (Lomov (2019)).

Pharmaceutical Applications

• EP1 Receptor Selective Antagonists : A study by Naganawa A. et al. (2006) focused on the development of EP1 receptor selective antagonists, where 4-({2-[Isobutyl(phenylsulfonyl)amino]-5-(trifluoromethyl)phenoxy}methyl)benzoic acid exhibited optimized antagonist activity (Naganawa et al., 2006).

• Antimicrobial and Molluscicidal Activity : Research by Orjala J. et al. (1993) isolated new prenylated benzoic acid derivatives from Piper aduncum leaves, showing significant antimicrobial and molluscicidal activities (Orjala et al., 1993).

Synthesis of Specific Derivatives

• Derivative Synthesis for Natural Products : A synthesis method for methyl 4-(5-formyl-2-methoxyphenoxy)benzoate, an important intermediate in the total synthesis of bisbibenzyls (natural products with various biological activities), was developed by Lou Hong-xiang (2012) (Lou Hong-xiang (2012)).

• Phenolic Acid Derivatives Analysis : Hušek P. (1992) introduced a method for fast derivatization and GC analysis of phenolic acids, including benzoic acid and its derivatives, which can be converted to derivatives suitable for GC analysis (Hušek (1992)).

Safety and Hazards

The compound has been classified under GHS07 for safety. The hazard statements include H302-H315-H319-H335, indicating that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. The precautionary statements include P261-P280-P301+P312-P302+P352-P305+P351+P338, suggesting to avoid breathing dust/fume/gas/mist/vapours/spray, to wear protective gloves/protective clothing/eye protection/face protection, IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell, IF ON SKIN: Wash with plenty of soap and water, and IF IN EYES: Rinse cautiously with water for several minutes.